5-Cyclopropoxy-4-methylpicolinaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-methylpyridine-2-carbaldehyde
• InChI: InChI=1S/C10H11NO2/c1-7-4-8(6-12)11-5-10(7)13-9-2-3-9/h4-6,9H,2-3H2,1H3
• InChI Key: VDACSGUWRNULHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1OC2CC2)C=O

Description

5-Cyclopropoxy-4-methylpicolinaldehyde is a substituted pyridine derivative featuring a cyclopropoxy group at position 5, a methyl group at position 4, and an aldehyde functional group at position 2 (pyridine numbering). The compound’s structure combines electron-donating (cyclopropoxy) and electron-withdrawing (aldehyde) groups, which influence its electronic properties and reactivity. The strained cyclopropane ring may enhance steric effects and modulate solubility, while the aldehyde group enables participation in condensation, nucleophilic addition, or imine formation reactions. This makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-4-methylpicolinaldehyde can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction , which is widely applied for carbon–carbon bond formation . This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions.

Industrial Production Methods: While specific industrial production methods for 5-Cyclopropoxy-4-methylpicolinaldehyde are not extensively documented, the general approach involves optimizing the synthetic routes for large-scale production. This includes selecting appropriate catalysts, reagents, and reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-4-methylpicolinaldehyde undergoes various chemical reactions, including:

Oxidation: Conversion to corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Introduction of different functional groups at specific positions on the pyridine ring.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Various halogenating agents or nucleophiles under controlled conditions.

Major Products Formed:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Halogenated derivatives or other substituted compounds.

Scientific Research Applications

5-Cyclopropoxy-4-methylpicolinaldehyde has diverse applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-methylpicolinaldehyde involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is believed to exert its effects through:

Binding to specific receptors or enzymes: Modulating their activity and influencing biochemical pathways.

Interacting with cellular components: Affecting cellular processes and functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 5-cyclopropoxy-4-methylpicolinaldehyde with structurally related compounds, emphasizing substituent effects, reactivity, and applications:

Compound Name	Core Structure	Substituents	Key Functional Groups	Reactivity/Applications	Key Differences
5-Cyclopropoxy-4-methylpicolinaldehyde	Pyridine	5-Cyclopropoxy, 4-methyl, 2-aldehyde	Aldehyde, ether, methyl	High reactivity at aldehyde site; used in heterocyclic synthesis	Unique cyclopropoxy group increases steric strain and lipophilicity vs. analogs.
4-(4-Aminophenoxy)-N-methylpicolinamide	Pyridine	4-(4-Aminophenoxy), N-methylamide	Amide, amine, ether	Amide stability supports use in drug intermediates; amine enables coupling reactions	Amide group enhances stability but reduces electrophilicity compared to aldehyde.
4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide	Pyridine	4-(2-Fluoro-4-nitrophenoxy), N-methylamide	Amide, nitro, fluoro, ether	Nitro group facilitates reduction to amines; fluoro substituent improves metabolic stability	Nitro and fluoro groups enhance electron-withdrawing effects, altering ring electronics.
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	2-Chloro, 6-methyl, 4-carboxylic acid	Carboxylic acid, chloro, methyl	Carboxylic acid enables salt formation; used in metal coordination chemistry	Pyrimidine core vs. pyridine; carboxylic acid offers distinct solubility and reactivity.

Detailed Analysis of Key Comparisons

Core Structure Variations

• Pyridine vs. Pyrimidine : The pyridine ring in 5-cyclopropoxy-4-methylpicolinaldehyde is aromatic with one nitrogen atom, favoring electrophilic substitution at electron-rich positions. In contrast, pyrimidine derivatives (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid) contain two nitrogen atoms, increasing polarity and hydrogen-bonding capacity .

Functional Group Reactivity Aldehyde vs. Amide/Carboxylic Acid: The aldehyde group in the target compound is highly reactive toward nucleophiles (e.g., amines, hydrazines), enabling rapid derivatization. Amides (as in 4-(4-aminophenoxy)-N-methylpicolinamide) and carboxylic acids (as in the pyrimidine derivative) are more stable but require harsher conditions for activation .

Substituent Effects Cyclopropoxy vs. Nitro/Fluoro Groups: The cyclopropoxy group introduces steric hindrance and moderate electron-donating effects via the ether oxygen. In contrast, nitro and fluoro groups (e.g., in 4-(2-fluoro-4-nitrophenoxy)-N-methylpicolinamide) are strongly electron-withdrawing, directing electrophilic attacks to specific ring positions .

Applications in Synthesis

• The aldehyde in 5-cyclopropoxy-4-methylpicolinaldehyde is pivotal for constructing imine-linked frameworks, whereas amide-containing analogs are preferred for stable peptide-like linkages. Pyrimidine carboxylic acids find niche roles in coordination chemistry due to their chelating ability .